3-(3,5-Dimethylisoxazol-4-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)propan-1-one

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C17H20F3N5O2/c1-11-13(12(2)27-23-11)3-4-16(26)25-7-5-24(6-8-25)15-9-14(17(18,19)20)21-10-22-15/h9-10H,3-8H2,1-2H3
• InChI Key: UGECMVIHJWDKBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)N2CCN(CC2)C3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C17H20F3N5O2
• Molecular Weight: 383.4 g/mol

Description

3-(3,5-Dimethylisoxazol-4-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C17H20F3N5O2 and its molecular weight is 383.375. The purity is usually 95%.
BenchChem offers high-quality 3-(3,5-Dimethylisoxazol-4-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,5-Dimethylisoxazol-4-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Polymer Applications

Research has explored the synthesis of compounds involving piperazine and their integration into polymers. For instance, Hattori and Kinoshita (1979) described the syntheses of polyamides containing uracil and adenine by polycondensing active esters with diamines, including piperazine, which resulted in polymers soluble in water and with molecular weights in the range of about 1000–5000 (Hattori & Kinoshita, 1979). This demonstrates the utility of such chemical structures in creating novel polymers with potential applications in biotechnology and materials science.

Antiproliferative Activity Against Cancer Cell Lines

A study by Mallesha et al. (2012) investigated the antiproliferative activity of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines, finding that some derivatives showed good activity, indicating potential as anticancer agents (Mallesha et al., 2012).

Antimicrobial and Antifungal Properties

The synthesis and antimicrobial activity of new compounds derived from similar structures have been explored, with some compounds displaying potent antibacterial and antifungal activities comparable to established drugs (Hossan et al., 2012). This suggests potential applications in developing new antimicrobial agents.

Hypolipidemic Activity

A study on heterocyclic analogues of chlorcyclizine, including structures related to the query compound, demonstrated potent hypolipidemic activity in reducing serum cholesterol and triglyceride levels, highlighting the therapeutic potential of these compounds in managing lipid disorders (Ashton et al., 1984).